molecular formula C15H19BrO4 B8655926 Diethyl 2-(4-bromobenzyl)-2-methylmalonate

Diethyl 2-(4-bromobenzyl)-2-methylmalonate

Cat. No.: B8655926
M. Wt: 343.21 g/mol
InChI Key: SIPANTYNUMMRJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-(4-bromobenzyl)-2-methylmalonate is a useful research compound. Its molecular formula is C15H19BrO4 and its molecular weight is 343.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H19BrO4

Molecular Weight

343.21 g/mol

IUPAC Name

diethyl 2-[(4-bromophenyl)methyl]-2-methylpropanedioate

InChI

InChI=1S/C15H19BrO4/c1-4-19-13(17)15(3,14(18)20-5-2)10-11-6-8-12(16)9-7-11/h6-9H,4-5,10H2,1-3H3

InChI Key

SIPANTYNUMMRJE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(CC1=CC=C(C=C1)Br)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium ethoxide was generated by the addition of sodium (9.45 g) to ethanol (370 ml). The resulting solution was cooled to 5° C. and diethyl 2-methylmalonate (68.8 ml) added over 2 minutes. The reaction mixture was stirred at 5° C. for 20 minutes and then 4-bromobenzyl bromide (97.0 g) was added over 20 minutes. The reaction mixture was then heated under reflux for 16 hours. The reaction mixture was cooled to ambient temperature, filtered through diatomaceous earth and evaporated. The residue was partitioned between water (500 ml) and diethyl ether (1000 ml). The diethyl ether was separated and the aqueous layer was extracted with diethyl ether (2×500ml). The combined organic layers were dried (MgSO4) and evaporated to give an amber oil. This was purified by vacuum distillation, affording diethyl 2-(4-bromobenzyl)-2-methylmalonate (84.4 g), b.p.122°-125° C./0.1-0.2 mm Hg; mass spectrum (+ve CI): 343 (M+H)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
9.45 g
Type
reactant
Reaction Step One
Quantity
370 mL
Type
solvent
Reaction Step One
Quantity
68.8 mL
Type
reactant
Reaction Step Two
Quantity
97 g
Type
reactant
Reaction Step Three

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